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Compound of Interest

Compound Name: (-)-Citronellal

Cat. No.: B106795 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides critical safety and logistical information for the

use of (-)-Citronellal, focusing on personal protective equipment (PPE), operational plans, and

disposal procedures.

Hazard Summary
(-)-Citronellal is a combustible liquid that can cause serious eye irritation, skin irritation, and

may lead to an allergic skin reaction.[1][2] It may also be harmful if it comes into contact with

the skin or is swallowed and is toxic to aquatic life.[1][3]

Personal Protective Equipment (PPE) Protocol
Adherence to the following PPE protocol is mandatory to minimize exposure and ensure

personal safety when handling (-)-Citronellal.

Quantitative Data for Glove Selection

Glove Material Thickness Permeation Time Protective Index

Nitrile Rubber 0.4 mm > 480 minutes 6

Chloroprene Rubber 0.5 mm > 480 minutes 6

Butyl Rubber 0.7 mm > 480 minutes 6
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Table 1: Recommended glove materials and their specifications for handling (-)-Citronellal,
based on a protective index of 6 according to EN ISO 374-1.[1]

Summary of Recommended PPE

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side shields. A

face shield is recommended

where splashing is a risk.[2][4]

[5]

Protects against eye irritation

from splashes.[1][2]

Hand Protection

Chemically resistant gloves

such as nitrile rubber,

chloroprene rubber, or butyl

rubber.[1][5]

Prevents skin irritation and

potential allergic reactions.[1]

[2]

Skin and Body Protection

Laboratory coat and closed-toe

footwear.[2][5] For larger

quantities or where splashes

are likely, an apron or a

chemical-protection suit is

recommended.[1]

Protects against accidental

skin contact.

Respiratory Protection

Handle in a well-ventilated

area or under a chemical fume

hood.[5] If ventilation is

inadequate, use a NIOSH-

approved respirator with

appropriate cartridges (e.g.,

type ABEK).[2][4]

Minimizes inhalation of vapors

or mists.

Table 2: Summary of personal protective equipment recommendations for handling (-)-
Citronellal.

Experimental Workflow for PPE Selection and Use

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b106795?utm_src=pdf-body
https://download.basf.com/p1/000000000030035052_SDS_GEN_00/en_UN/Citronellal_30035052_SDS_GEN_00_en_3-1.pdf
https://www.cdhfinechemical.com/images/product/msds/19_838132964_Citronellal-CASNO-106-23-0-MSDS.pdf
https://www.crafters-choice.com/PDFs/ProductDocs/citronellalemonSDS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_L_Citronellol.pdf
https://download.basf.com/p1/000000000030035052_SDS_GEN_00/en_UN/Citronellal_30035052_SDS_GEN_00_en_3-1.pdf
https://www.cdhfinechemical.com/images/product/msds/19_838132964_Citronellal-CASNO-106-23-0-MSDS.pdf
https://download.basf.com/p1/000000000030035052_SDS_GEN_00/en_UN/Citronellal_30035052_SDS_GEN_00_en_3-1.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_L_Citronellol.pdf
https://download.basf.com/p1/000000000030035052_SDS_GEN_00/en_UN/Citronellal_30035052_SDS_GEN_00_en_3-1.pdf
https://www.cdhfinechemical.com/images/product/msds/19_838132964_Citronellal-CASNO-106-23-0-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_838132964_Citronellal-CASNO-106-23-0-MSDS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_L_Citronellol.pdf
https://download.basf.com/p1/000000000030035052_SDS_GEN_00/en_UN/Citronellal_30035052_SDS_GEN_00_en_3-1.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_L_Citronellol.pdf
https://www.cdhfinechemical.com/images/product/msds/19_838132964_Citronellal-CASNO-106-23-0-MSDS.pdf
https://www.crafters-choice.com/PDFs/ProductDocs/citronellalemonSDS.pdf
https://www.benchchem.com/product/b106795?utm_src=pdf-body
https://www.benchchem.com/product/b106795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the procedural steps for the safe selection, use, and disposal of

PPE when working with (-)-Citronellal.

Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Assess Task-Specific Hazards
(e.g., splashing, aerosol generation)

Select Appropriate PPE
(Refer to Tables 1 & 2)

Inspect PPE for Damage
(e.g., tears, cracks)

Ensure Proper Fit of PPE

Don PPE in Correct Sequence
(e.g., gown, mask, goggles, gloves)

Proceed to Handling

Handle (-)-Citronellal in a
Well-Ventilated Area or Fume Hood Avoid Contact with Skin, Eyes, and Clothing

Doff PPE Carefully to Avoid Contamination

Task Complete

Segregate Contaminated PPE for Disposal

Dispose of Contaminated PPE as Hazardous Waste

Wash Hands Thoroughly After Handling
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Click to download full resolution via product page

Caption: PPE workflow for (-)-Citronellal handling.

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[2][4]

Handle in accordance with good industrial hygiene and safety practices.[1][2]

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.[2]

Remove all sources of ignition.[2]

Use personal protective equipment during cleanup.[1][2]

For small spills, absorb with a suitable non-combustible material. Do not use sawdust or

other combustible absorbents.[1]

For large spills, dike the area to prevent spreading.[1]

Collect the absorbed material and place it in a suitable, closed container for disposal.[2][6]

Disposal:

Dispose of (-)-Citronellal and any contaminated materials at a hazardous or special waste

collection point.[1]

This material may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[2]
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Do not allow the product to enter drains or the environment.[1][2]

Contaminated PPE, especially gloves, must be disposed of as hazardous waste.[5]

Caution: Soiled textiles, cleaning rags, or other porous materials contaminated with (-)-
Citronellal are capable of self-ignition. These materials should be wetted with water before

being disposed of in a safe manner.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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